Cas no 3131-76-8 (Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI))
3131-76-8 structure
Product Name:Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI)
CAS No:3131-76-8
MF:C19H25BrN2O
MW:377.318604230881
CID:305558
PubChem ID:18422
Update Time:2025-04-19
Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI)
- (2-anilino-2-oxoethyl)-dimethyl-(3-phenylpropyl)azanium,bromide
- 3131-76-8
- Benzenepropanaminium, N,N-dimethyl-N-(2-oxo-2-(phenylamino)ethyl)-, bromide
- AMMONIUM, DIMETHYL((PHENYLCARBAMOYL)METHYL)(3-PHENYLPROPYL)-, BROMIDE
- Dimethyl((phenylcarbamoyl)methyl)(3-phenylpropyl)ammonium bromide
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- Inchi: 1S/C19H24N2O.BrH/c1-21(2,15-9-12-17-10-5-3-6-11-17)16-19(22)20-18-13-7-4-8-14-18;/h3-8,10-11,13-14H,9,12,15-16H2,1-2H3;1H
- InChI Key: CYAJRRBOLBMNMM-UHFFFAOYSA-N
- SMILES: [Br-].O=C(C[N+](C)(C)CCCC1C=CC=CC=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 350.9194
- Monoisotopic Mass: 376.11503g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 328
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 31.17
Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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